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What is Decanoyl peroxide used for in industry

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Decanoyl peroxide

CAS No.: 762-12-9

Cat. No.: S525441

Chemical Profile and Handling Protocols

For researchers working with this compound, understanding its properties and handling requirements is

critical for safety.

e Basic Identifiers: CAS Registry No.: 762-12-9; Molecular Formula: C20H3s04; IUPAC Name:
decanoyl decaneperoxoate [1] [2].

¢ Physical Form: Typically appears as a white granular solid or white flakes with a musty odor [1] [2]. It
has a melting point of 40-41°C [2].

¢ Solubility: It is insoluble in water but soluble in organic solvents like DMSO [1] [2].

e Hazards: Classified as a flammable and irritant [1]. It is highly reactive and sensitive to
temperature rises, contamination, friction, and shock [2]. Decomposition can be violent above a
specific "Control Temperature” [2].

Experimental Characterization and Data

When synthesizing or working with decanoyl peroxide, you can characterize it using several spectroscopic

methods. The following workflow outlines the key experimental steps for this process.
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Experimental workflow for characterizing Decanoyl peroxide

The data from these techniques provides key fingerprints for the compound, as summarized in the table

below.
Spectroscopic Method Key Characteristic Signals Assignment / Structural Information
FTIR Spectroscopy [1] 1735-1750 cm~1 (strong) Carbonyl (C=0) stretching vibration
833-952 cm~* (medium) Peroxide linkage (O-O) stretching
vibration
2850-2970 cm~* (medium) C-H stretch from aliphatic chains
H NMR Spectroscopy [1] 0.88-0.92 ppm (triplet) Terminal CHs protons
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Spectroscopic Method Key Characteristic Signals Assignment / Structural Information
2.4-2.6 ppm (triplet) 0-CHz protons (adjacent to C=0)
1.2-1.7 ppm (complex Internal CHz protons of the alkyl chain
multiplet)

13C NMR Spectroscopy ~165-175 ppm Carbonyl carbons

[1]
~33-34 ppm a-carbons (adjacent to carbonyl)
~14 ppm Terminal methyl carbons

Mass Spectrometry [1] m/z 342 (very weak) Molecular ion [M]*e
m/z 171 (strong) Acyl fragment ion [RCO]*

Critical Safety and Handling Procedures

Due to its inherent hazards, strict safety protocols must be followed. The handling procedures for decanoyl

peroxide are designed to minimize risks of decomposition or violent reaction.

e Storage: Store in a cool, well-ventilated area, away from heat sources and open flames. Keep in a
tightly closed container, protected from air and moisture. For short-term storage (days to weeks), O-
4°C is recommended; for long-term (months to years), -20°C is advised [1] [2].

¢ Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
chemical-resistant gloves, and protective clothing [2].

¢ Incompatible Materials: Avoid contact with reducing agents, strong acids, strong bases,
flammable materials, and contaminants (especially transition metals like cobalt, iron, and
manganese) which can cause rapid decomposition [2].

e Emergency Preparedness: Have spill control measures and fire-fighting equipment suitable for
peroxides readily available. Establish clear emergency response procedures and ensure all personnel
are trained [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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